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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968 Get Quote

Essential Safety and Handling Guide for Prisma
APH
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Prisma APH, a visible light-cured, radiopaque, composite restorative material.

Designed for researchers, scientists, and drug development professionals, this document

outlines the necessary personal protective equipment (PPE), operational procedures, and

disposal plans to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
Prisma APH contains polymerizable methacrylates, such as Urethane modified Bis-GMA resin,

Bis-EMA, and Triethyleneglycol dimethacrylate, which can be irritating to the skin, eyes, and

oral mucosa.[1] In susceptible individuals, these components may cause allergic contact

dermatitis.[1] Therefore, adherence to proper PPE protocols is mandatory.

The following table summarizes the required personal protective equipment for handling

Prisma APH.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Gloves

Methacrylate monomers can

readily penetrate latex and

vinyl gloves.[2] It is

recommended to use nitrile

gloves.[2] For tasks that do not

exceed 30 to 60 minutes,

double gloving with nitrile

gloves, or wearing

polyethylene gloves under

nitrile gloves, can offer

adequate protection.[2]

Eye Protection Safety Glasses or Goggles

Wear tightly fitting safety

goggles with side shields.[3]

This is to prevent eye contact

that could lead to irritation and

possible corneal damage.[1]

Respiratory Protection Face Mask

A suitable face mask should be

worn to protect against

inhalation of any aerosols that

may be generated during

handling.[1]

Body Protection Protective Clothing

Wear a lab coat, gown, or

other protective clothing to

prevent skin contact.[1][3]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational workflow is critical for minimizing exposure and

ensuring safety.

Preparation:

Ensure the work area is well-ventilated.[3]
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Put on all required personal protective equipment as outlined in the table above.

Have all necessary materials and instruments ready before beginning the procedure.

Handling and Application:

Avoid direct contact with the uncured Prisma APH material.

If skin contact occurs, immediately remove the material with cotton and thoroughly wash

the affected area with soap and water.[1]

In case of eye contact, rinse immediately with plenty of water and seek medical attention.

[1]

Dispense the required amount of material from the Compules® Tip or syringe onto a

mixing pad.

Keep the material protected from ambient light as it is a light-cured substance.[1]

Curing:

Use a suitable visible light curing unit to polymerize the material as per the manufacturer's

instructions.

Once cured, the material is considered significantly less hazardous.

Disposal Plan
Proper disposal of Prisma APH and associated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Uncured Material: Unused or uncured Prisma APH should be treated as chemical waste. It

should not be disposed of in regular trash or down the drain. Collect any uncured material in

a designated, sealed container and dispose of it through a certified hazardous waste

disposal service, in accordance with local, state, and federal regulations.

Cured Material: Fully cured and polymerized Prisma APH is considered a solid waste and is

not hazardous. It can be disposed of in the regular trash.
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Contaminated Items:

Used Compules® Tips should be discarded immediately after intraoral use to prevent

cross-contamination and disposed of according to local regulations.[1]

Gloves, masks, and other disposable PPE that have come into contact with uncured

Prisma APH should be placed in a sealed bag and disposed of as chemical waste.

Empty syringes should be tightly closed immediately after use.[1] Consult your institution's

guidelines for the disposal of empty chemical containers.
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Workflow for Safe Handling of Prisma APH

1. Preparation

Don PPE:
- Nitrile Gloves

- Safety Goggles
- Face Mask
- Lab Coat

Ensure proper attire

2. Handling

Dispense Material

3. Curing

Light Cure Material

4. Disposal

Uncured Waste:
Hazardous Waste Disposal

Cured Material:
Solid Waste Disposal

Contaminated PPE:
Chemical Waste Disposal

Click to download full resolution via product page

Caption: A flowchart illustrating the safe handling and disposal workflow for Prisma APH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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